Cas no 1804086-00-7 (3-(2-Bromopropanoyl)-5-methylbenzonitrile)

• Product Name: 3-(2-Bromopropanoyl)-5-methylbenzonitrile
• CAS No: 1804086-00-7
• MF: C₁₁H₁₀BrNO
• MW: 252.10720205307
• CID: 5008064
• Update Time: 2025-10-28

3-(2-Bromopropanoyl)-5-methylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(2-Bromopropanoyl)-5-methylbenzonitrile

• Inchi： 1S/C11H10BrNO/c1-7-3-9(6-13)5-10(4-7)11(14)8(2)12/h3-5,8H,1-2H3
• InChI Key： NKNKDOKUXWXNRJ-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=C(C#N)C=C(C)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 268
• XLogP3: 2.9
• Topological Polar Surface Area: 40.9

Additional information on 3-(2-Bromopropanoyl)-5-methylbenzonitrile

3-(2-Bromopropanoyl)-5-methylbenzonitrile (CAS 1804086-00-7): A Comprehensive Technical Overview

3-(2-Bromopropanoyl)-5-methylbenzonitrile (CAS 1804086-00-7) is an important organic intermediate with significant applications in pharmaceutical and chemical synthesis. This brominated aromatic compound features both a cyano group and a bromopropanoyl moiety, making it a versatile building block for various heterocyclic compounds. The molecular structure combines a methyl-substituted benzene ring with functional groups that enable diverse chemical transformations.

The compound's molecular formula C11H10BrNO and molecular weight of 252.11 g/mol place it in the category of medium-sized organic molecules. Its structural features have attracted attention from researchers working on drug discovery and material science. The presence of both electron-withdrawing groups (cyano and carbonyl) and electron-donating groups (methyl) creates interesting electronic properties that can be exploited in synthetic chemistry.

Recent scientific literature highlights the growing importance of 3-(2-Bromopropanoyl)-5-methylbenzonitrile in the development of pharmaceutical intermediates. Researchers are particularly interested in its potential for creating biologically active molecules, especially in the context of CNS-targeting compounds and enzyme inhibitors. The compound's reactivity profile allows for selective modifications at multiple positions, making it valuable for structure-activity relationship studies.

From a synthetic chemistry perspective, 3-(2-Bromopropanoyl)-5-methylbenzonitrile serves as an excellent precursor for various cyclization reactions. The bromine atom at the propanoyl side chain provides a handle for nucleophilic substitution reactions, while the cyano group can participate in condensation reactions or be transformed into other functional groups. These characteristics make it particularly useful in medicinal chemistry applications where structural diversity is crucial.

The compound's physical properties include being typically a white to off-white crystalline powder at room temperature, with moderate solubility in common organic solvents such as dichloromethane, ethyl acetate, and acetonitrile. Its melting point and stability profile make it suitable for various chemical processes under controlled conditions. Proper storage recommendations suggest keeping it in a cool, dry place away from light and moisture to maintain stability.

In the context of green chemistry trends, researchers are exploring more sustainable approaches to synthesize and utilize 3-(2-Bromopropanoyl)-5-methylbenzonitrile. Recent publications discuss catalytic methods and atom-economical processes that could reduce the environmental impact of its production. These developments align with the growing demand for eco-friendly synthetic routes in the chemical industry.

The analytical characterization of 3-(2-Bromopropanoyl)-5-methylbenzonitrile typically involves techniques such as NMR spectroscopy (both 1H and 13C), mass spectrometry, and HPLC analysis for purity determination. Advanced techniques like X-ray crystallography have been employed to confirm its molecular structure and study crystal packing phenomena, which are important for understanding its solid-state properties.

From a market perspective, the demand for 3-(2-Bromopropanoyl)-5-methylbenzonitrile has been steadily increasing, particularly from pharmaceutical research organizations and contract manufacturing companies. The compound's role in the synthesis of various active pharmaceutical ingredients (APIs) has driven its commercial importance. Suppliers typically offer it in various packaging options ranging from gram quantities for research use to kilogram scales for industrial applications.

Recent patent literature reveals several applications of 3-(2-Bromopropanoyl)-5-methylbenzonitrile in drug development, particularly in areas such as neurological disorders and metabolic diseases. Its structural features make it a valuable scaffold for creating compounds with potential therapeutic effects. The compound's versatility in medicinal chemistry continues to attract interest from both academic and industrial researchers.

Quality control of 3-(2-Bromopropanoyl)-5-methylbenzonitrile typically involves stringent analytical testing to ensure high purity, often exceeding 98% by HPLC. Specifications usually include limits for residual solvents and heavy metals, following pharmaceutical-grade standards. These quality parameters are particularly important when the compound is used in drug substance synthesis where impurity profiles can significantly impact final product quality.

Looking ahead, the future applications of 3-(2-Bromopropanoyl)-5-methylbenzonitrile appear promising, with ongoing research exploring its potential in material science applications beyond pharmaceuticals. Some studies investigate its use in creating functional materials with specific electronic or optical properties. As synthetic methodologies continue to advance, the compound's utility in various chemical transformations is expected to expand further.